Cas no 2034242-06-1 (2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide)

• Product name: 2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide
• CAS No: 2034242-06-1
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5332980

2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide

• Inchi： 1S/C14H20ClNO3/c1-14(19-3,10-18-2)9-16-13(17)8-11-6-4-5-7-12(11)15/h4-7H,8-10H2,1-3H3,(H,16,17)
• InChI Key： NMJXJIJXOWUGSW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC(C)(COC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 288
• Topological Polar Surface Area: 47.6
• XLogP3: 1.7

Additional information on 2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide (CAS No. 2034242-06-1)

2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide, identified by its CAS No. 2034242-06-1, is a specialized organic compound garnering attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorophenyl moiety and a dimethoxy-methylpropyl side chain, makes it a subject of interest for applications in drug discovery and crop protection. Researchers are increasingly exploring its potential as a building block for novel bioactive molecules, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's acetamide core is a common pharmacophore found in many FDA-approved drugs, which has led to heightened interest in its derivatives. Recent studies highlight its relevance in addressing challenges such as antibiotic resistance and pest management, topics frequently searched in scientific databases like PubMed and Google Scholar. The 2-chlorophenyl group, in particular, is known to enhance lipophilicity and membrane permeability, key factors in optimizing drug delivery systems—a hot topic in modern pharmacology.

From an industrial perspective, 2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide is synthesized through multistep organic reactions involving palladium-catalyzed cross-coupling or nucleophilic substitution. These methods are widely discussed in forums like ResearchGate, where chemists seek greener alternatives to reduce solvent waste. The compound’s dimethoxy groups also contribute to its stability under physiological conditions, a feature often queried in AI-driven chemical property prediction tools.

Environmental and safety profiles of such compounds are increasingly scrutinized. While CAS 2034242-06-1 is not classified as hazardous, its biodegradation pathways are under investigation to meet regulatory standards like REACH. This aligns with trending searches on "green chemistry" and "benign by design" principles. Analytical techniques such as HPLC-MS and NMR are typically employed for purity verification, ensuring compliance with industry benchmarks—a frequent query among quality control professionals.

In conclusion, 2-(2-chlorophenyl)-N-(2,3-dimethoxy-2-methylpropyl)acetamide represents a versatile scaffold with cross-disciplinary applications. Its structural features address contemporary needs in medicinal chemistry and sustainable agriculture, while its synthesis and characterization reflect evolving best practices in chemical manufacturing. Ongoing research will likely expand its utility, particularly in personalized medicine and precision farming—two fields dominating current scientific discourse.